Cas no 1199-03-7 (quinoxaline-2,3-dithiol)

• Product Name: quinoxaline-2,3-dithiol
• CAS No: 1199-03-7
• MF: C₈H₆N₂S₂
• MW: 194.276638507843
• MDL: MFCD00039726
• CID: 185780
• PubChem ID: 2735127
• Update Time: 2025-10-07

quinoxaline-2,3-dithiol Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedithione,1,4-dihydro-
• 1,4-dihydroquinoxaline-2,3-dithione
• 2,3-QUINOXALINEDITHIOL,MP 345DEG DEC.
• Quinoxaline-2,3-dithiol
• 1,4-dihydro-quinoxaline-2,3-dithione
• 2,3-DIFLUORO-6-METHOXYBENZYL BROMIDE
• 2,3-dimercapto-quinoxaline
• 2,3-Dithiolquinoxaline
• 2,3-QUINOXALINEDITHIOL
• 2,3-Quinoxalinedithione,1,4-dihydro
• 2,3-Quinoxalinethiol
• quinoxaline dithiol
• quinoxaline-2,3-dithiole
• USAF EK-7317
• VS-07303
• MFCD00039726
• quinoxalin-2,3(1h,4h)-dithione
• FT-0633471
• Chinoxalin-2,3-dithiol
• 2,3-Dithioquinoxaline
• SCHEMBL594018
• NS00023889
• NSC63917
• QDT
• NSC-63917
• 2, 3-Quinoxalinedithiol
• 2, 3-Dimercaptoquinoxaline
• 2,3-Quinoxalinedithione, 1,4-dihydro-
• Z203045112
• 1199-03-7
• SCHEMBL11981399
• NSC 9434
• 2,3-Dimercaptoquinoxaline
• NSC 63917
• NSC 56344
• Maybridge1_004089
• NSC-816950
• 1,4-dihydro-2,3-quinoxalinedithione
• WLN: T66 BN ENJ CSH DSH
• AKOS000269714
• CS-0214713
• HMS553B21
• YFBUDXNMBTUSOC-UHFFFAOYSA-N
• EN300-18755
• NSC56344
• NSC-56344
• NSC-9434
• NSC816950
• 2, 1,4-dihydro-
• EINECS 214-841-8
• NSC9434
• DTXSID5061613
• quinoxaline-2,3-dithiol

• MDL： MFCD00039726
• Inchi： 1S/C8H6N2S2/c11-7-8(12)10-6-4-2-1-3-5(6)9-7/h1-4H,(H,9,11)(H,10,12)
• InChI Key： YFBUDXNMBTUSOC-UHFFFAOYSA-N
• SMILES： S=C1C(NC2C=CC=CC=2N1)=S

Computed Properties

• Exact Mass: 193.99700
• Monoisotopic Mass: 193.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.3190 (rough estimate)
• Melting Point: 345°C
• Refractive Index: 1.6000 (estimate)
• PSA: 103.38000
• LogP: 2.20720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on quinoxaline-2,3-dithiol

Recent Advances in the Research of Quinoxaline-2,3-dithiol (CAS: 1199-03-7)

Quinoxaline-2,3-dithiol (CAS: 1199-03-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have focused on its role as a versatile ligand in coordination chemistry, its antioxidant properties, and its potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings and highlight the most promising directions for future investigations.

One of the key areas of research has been the exploration of quinoxaline-2,3-dithiol as a chelating agent for metal ions. Studies have demonstrated its ability to form stable complexes with transition metals such as copper, zinc, and iron, which are crucial for various biological processes. These complexes have shown potential in catalytic applications and as models for understanding metalloenzyme mechanisms. For instance, a 2023 study published in the Journal of Inorganic Biochemistry revealed that copper-quinoxaline-2,3-dithiol complexes exhibit significant superoxide dismutase (SOD) mimetic activity, suggesting possible therapeutic applications in oxidative stress-related diseases.

In the pharmaceutical domain, researchers have been investigating the antimicrobial and anticancer properties of quinoxaline-2,3-dithiol derivatives. A recent study in the European Journal of Medicinal Chemistry (2024) reported that certain modified quinoxaline-2,3-dithiol compounds displayed potent inhibitory effects against multidrug-resistant bacterial strains. The mechanism appears to involve disruption of bacterial cell membrane integrity and interference with essential metabolic pathways. Similarly, preliminary in vitro studies have shown promising cytotoxic activity against various cancer cell lines, particularly in combination with conventional chemotherapeutic agents.

The compound's unique redox properties have also attracted attention in materials science applications. Research published in Advanced Materials Interfaces (2023) demonstrated that quinoxaline-2,3-dithiol can serve as an effective interfacial modifier in organic electronic devices, improving charge transport characteristics. This opens new possibilities for its use in biosensors and other biomedical devices where precise control of electron transfer processes is crucial.

Despite these promising developments, challenges remain in the practical application of quinoxaline-2,3-dithiol. Issues such as solubility limitations, potential toxicity at higher concentrations, and the need for more efficient synthesis methods are currently being addressed in ongoing research. Recent advances in computational chemistry have enabled more precise predictions of the compound's behavior and interactions, facilitating the design of improved derivatives with enhanced pharmacological profiles.

Looking forward, the most exciting prospects for quinoxaline-2,3-dithiol research appear to lie in three main directions: the development of targeted metal-based therapeutics, the creation of novel antimicrobial agents to combat drug-resistant pathogens, and the engineering of advanced materials for biomedical applications. Collaborative efforts between chemists, biologists, and material scientists will be essential to fully realize the potential of this versatile compound.